Cas no 139277-92-2 (Ethanethiol, 2-[[(3-methoxyphenyl)methyl]thio]-)

• Product Name: Ethanethiol, 2-[[(3-methoxyphenyl)methyl]thio]-
• CAS No: 139277-92-2
• MF: C₁₀H₁₄OS₂
• MW: 214.347560405731
• CID: 1265266
• Update Time: 2024-08-03

Ethanethiol, 2-[[(3-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-[[(3-methoxyphenyl)methyl]thio]-
• 4-(3-Methoxyphenyl)-3-thiabutane-1-thiol

• Inchi： 1S/C10H14OS2/c1-11-10-4-2-3-9(7-10)8-13-6-5-12/h2-4,7,12H,5-6,8H2,1H3
• InChI Key： JJCMSBSQFHTFNR-UHFFFAOYSA-N
• SMILES： C(S)CSCC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 214.04872

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 323.8±27.0 °C(Predicted)
• PSA: 9.23
• pka: 9.77±0.10(Predicted)